Cas no 130734-37-1 (methyl 2-methyl-4-(4-nitrophenyl)-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxylate)

• Product Name: methyl 2-methyl-4-(4-nitrophenyl)-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxylate
• CAS No: 130734-37-1
• MF: C₁₄H₁₄N₂O₅
• MW: 290.271363735199
• CID: 4587315
• Update Time: 2025-05-23

methyl 2-methyl-4-(4-nitrophenyl)-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-methyl-4-(4-nitrophenyl)-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxylate
• METHYL 2-METHYL-4-(4-NITROPHENYL)-6-OXO-1,4,5,6-TETRAHYDRO-3-PYRIDINECARBOXYLATE
• 3-Pyridinecarboxylic acid, 1,4,5,6-tetrahydro-2-methyl-4-(4-nitrophenyl)-6-oxo-, methyl ester

• Inchi： 1S/C14H14N2O5/c1-8-13(14(18)21-2)11(7-12(17)15-8)9-3-5-10(6-4-9)16(19)20/h3-6,11H,7H2,1-2H3,(H,15,17)
• InChI Key： XVIOCUMPZRUXAE-UHFFFAOYSA-N
• SMILES： C1(C(=O)OC)=C(C)NC(=O)CC1C1C=CC([N+]([O-])=O)=CC=1

Additional information on methyl 2-methyl-4-(4-nitrophenyl)-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxylate

Research Briefing on Methyl 2-methyl-4-(4-nitrophenyl)-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxylate (CAS: 130734-37-1)

Recent studies have highlighted the significance of methyl 2-methyl-4-(4-nitrophenyl)-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxylate (CAS: 130734-37-1) as a key intermediate in the synthesis of biologically active compounds, particularly in the development of novel therapeutics. This compound, characterized by its tetrahydropyridine core and nitro-substituted phenyl ring, has garnered attention for its potential applications in medicinal chemistry and drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of this compound as a precursor in the synthesis of kinase inhibitors. The research demonstrated that the nitro group at the para position of the phenyl ring facilitates further functionalization, enabling the development of targeted inhibitors with enhanced selectivity and potency. The study also emphasized the compound's stability under physiological conditions, making it a viable candidate for further pharmacological evaluations.

In addition to its role in kinase inhibitor development, methyl 2-methyl-4-(4-nitrophenyl)-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxylate has been investigated for its anti-inflammatory properties. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited significant inhibition of pro-inflammatory cytokines in vitro. The researchers attributed this activity to the electron-withdrawing effects of the nitro group, which modulates the reactivity of the tetrahydropyridine ring.

Further advancements in synthetic methodologies have also been reported. A 2023 study in Organic Letters detailed an efficient one-pot synthesis of this compound using a cascade reaction involving Michael addition and intramolecular cyclization. This method offers improved yields and scalability, addressing previous challenges in large-scale production. The study underscores the compound's versatility as a building block for complex heterocyclic systems.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from this scaffold. Recent research has focused on structural modifications to improve bioavailability and reduce off-target effects. For instance, a 2024 preprint on ChemRxiv proposed the introduction of solubilizing groups at the carboxylate moiety, which showed preliminary success in enhancing aqueous solubility without compromising activity.

In conclusion, methyl 2-methyl-4-(4-nitrophenyl)-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxylate (CAS: 130734-37-1) continues to be a valuable scaffold in medicinal chemistry. Its applications span kinase inhibitor development, anti-inflammatory agents, and beyond, supported by ongoing innovations in synthetic strategies and structural optimization. Future research is expected to further elucidate its potential in addressing unmet medical needs.